molecular formula C8H4BrFS B8663808 3-Bromo-4-fluorobenzo[b]thiophene CAS No. 310466-39-8

3-Bromo-4-fluorobenzo[b]thiophene

Cat. No.: B8663808
CAS No.: 310466-39-8
M. Wt: 231.09 g/mol
InChI Key: OUAGFJHIIOZEMG-UHFFFAOYSA-N
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Description

3-Bromo-4-fluorobenzo[b]thiophene is a useful research compound. Its molecular formula is C8H4BrFS and its molecular weight is 231.09 g/mol. The purity is usually 95%.
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Properties

CAS No.

310466-39-8

Molecular Formula

C8H4BrFS

Molecular Weight

231.09 g/mol

IUPAC Name

3-bromo-4-fluoro-1-benzothiophene

InChI

InChI=1S/C8H4BrFS/c9-5-4-11-7-3-1-2-6(10)8(5)7/h1-4H

InChI Key

OUAGFJHIIOZEMG-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C2C(=C1)SC=C2Br)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of bromine (9.2 ml) in dichloromethane (200 ml) was added dropwise under nitrogen at −5° C. over 30 minutes to a stirred mixture of 4-fluorobenzo[b]thiophene (24.7 g), sodium acetate (20 g) and dichloromethane (200 ml). The mixture was stirred at ambient temperature for 24 hours, then it was filtered and the solvent was removed in vacuo. The residue was dissolved in dichloromethane (50 ml), water (200 ml) and zinc dust (34.3 g) were added, then the mixture was stirred and heated under reflux for 10 hours, cooled to ambient temperature and filtered through Celite. The Celite was washed with ethyl acetate (200 ml) then the combined organic solutions were washed with saturated aqueous sodium chloride solution (100 ml), dried (MgSO4) and the solvents were removed in vacuo. The residue was purified by distillation in vacuo to give 3-bromo-4-fluorobenzo[b]thiophene (12.5 g) as a pale yellow oil, b.p. 70-85° C. @ 0.53 mbar.
Quantity
9.2 mL
Type
reactant
Reaction Step One
Quantity
24.7 g
Type
reactant
Reaction Step One
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One

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